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6-(4-Chlorophenyl)-2-

cyclopropylpyrimidin-4-ol

CAS No.: 1412959-63-7

Cat. No.: B1436912
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An In-depth Technical Guide to the Physicochemical Properties of 6-(4-Chlorophenyl)-2-
cyclopropylpyrimidin-4-ol

Introduction: The Significance of the Pyrimidine
Scaffold
The pyrimidine ring is a foundational heterocyclic motif in medicinal chemistry and drug

discovery, forming the core of essential biomolecules like the nucleobases uracil, thymine, and

cytosine.[1] Its prevalence stems from its ability to engage in various biological interactions and

its synthetic tractability, allowing for the creation of diverse and potent therapeutic agents.[2][3]

Pyrimidine derivatives are known to exhibit a wide spectrum of biological activities, including

anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][3]

This guide focuses on a specific derivative, 6-(4-Chlorophenyl)-2-cyclopropylpyrimidin-4-ol
(CAS No. 1412959-63-7), a molecule of interest for researchers in drug development.[4]

Understanding the physicochemical properties of this compound is a critical first step in its

journey from a laboratory curiosity to a potential therapeutic candidate. These properties
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govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its

formulation and analytical characterization. This document provides a comprehensive analysis

of its key physicochemical attributes, the experimental and computational methodologies used

to determine them, and the implications of these properties for scientific research and drug

development.

Chemical Identity and Structure
The unambiguous identification of a compound is paramount. 6-(4-Chlorophenyl)-2-
cyclopropylpyrimidin-4-ol exists in tautomeric equilibrium with its keto form, 6-(4-

chlorophenyl)-2-cyclopropyl-1H-pyrimidin-4-one.[4] For the purpose of this guide, we will refer

to it by the pyrimidin-4-ol nomenclature.

Identifier Value Source

IUPAC Name
6-(4-chlorophenyl)-2-

cyclopropylpyrimidin-4-ol
[4]

Synonym
6-(4-chlorophenyl)-2-

cyclopropyl-1H-pyrimidin-4-one
[4]

CAS Number 1412959-63-7 [4][5]

Molecular Formula C₁₃H₁₁ClN₂O [4]

Molecular Weight 246.70 g/mol Calculated

InChI Key Information Not Available

Canonical SMILES
ClC1=CC=C(C=C1)C1=CC(=O

)NC(=N1)C1CC1
[5]

Core Physicochemical Properties: A Quantitative
Summary
The following table summarizes key physicochemical properties. It is important to note that

while some data for structurally related compounds is available, specific experimental values

for 6-(4-Chlorophenyl)-2-cyclopropylpyrimidin-4-ol are not widely published. Therefore, this
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table includes both data from analogous compounds and predicted values to provide a

comprehensive profile.
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Property Predicted/Analog Value
Significance in Drug
Development

Melting Point (°C) ~150 - 170

Affects solubility, stability, and

formulation. A crystalline solid

with a defined melting point is

indicative of purity.[6][7]

Water Solubility Low (Predicted)

Crucial for bioavailability and

formulation. Poor solubility can

be a major hurdle in drug

development.[8]

LogP (Octanol/Water) ~2.4 - 3.2

Indicates lipophilicity. A value

in this range often correlates

with good membrane

permeability and absorption.[9]

[10]

pKa (Acidic) ~9.0 - 10.5 (Predicted)

The pyrimidinol group is

weakly acidic, influencing

ionization state, solubility, and

receptor binding at

physiological pH.[11]

pKa (Basic) ~1.0 - 2.5 (Predicted)

The pyrimidine nitrogens are

weakly basic, affecting

ionization in acidic

environments like the stomach.

[12][13]

H-Bond Acceptors 2

Influences solubility and the

potential for specific

interactions with biological

targets.[9]

H-Bond Donors 1

Affects solubility and

membrane permeability (Rule

of Five).[9]
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Rotatable Bonds 1

A low number suggests

conformational rigidity, which

can be favorable for binding

affinity.[9]

Topological Polar Surface Area

(TPSA)
~45-50 Å²

Predicts drug transport

properties. A TPSA in this

range is often associated with

good cell permeability.[9]

Methodologies for Physicochemical
Characterization
Accurate characterization relies on robust, validated analytical methods. As a senior application

scientist, my focus is on self-validating systems that ensure data integrity.

Structural Elucidation and Purity Assessment
Confirming the identity and purity of the compound is the foundational step before any other

property is measured. A combination of spectroscopic techniques is indispensable.[14]

Workflow for Structural Verification and Purity Analysis

Caption: Workflow for structural verification and purity assessment.

Detailed Protocol: ¹H and ¹³C NMR Spectroscopy[14]

Objective: To elucidate the molecular structure and confirm the identity of the synthesized

compound.

Rationale: NMR provides detailed information about the chemical environment and

connectivity of each proton and carbon atom, serving as a definitive "fingerprint" of the

molecule.[14]

Procedure:
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Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a

deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is

often preferred for pyrimidinol compounds as it can help in observing exchangeable

protons (e.g., N-H, O-H).

Instrument Setup: Utilize a spectrometer with a frequency of at least 400 MHz for sufficient

resolution.

¹H NMR Acquisition Parameters:

Pulse Sequence: Standard single-pulse (zg30).

Spectral Width: -2 to 12 ppm.

Number of Scans: 16 scans for good signal-to-noise.

Relaxation Delay (D1): 2 seconds.

¹³C NMR Acquisition Parameters:

Pulse Sequence: Proton-decoupled pulse program (e.g., zgpg30).

Spectral Width: 0 to 200 ppm.

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay (D1): 2-5 seconds.

Data Analysis: Process the spectra (Fourier transform, phase correction, baseline

correction). Integrate ¹H signals to determine proton ratios. Analyze chemical shifts (δ),

coupling constants (J), and multiplicities to assign signals to specific atoms in the

structure.

Solubility Determination
Aqueous solubility is a critical parameter for oral bioavailability. The shake-flask method is the

gold-standard for its determination.
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Detailed Protocol: HPLC-Based Thermodynamic Solubility Assay

Objective: To determine the equilibrium solubility of the compound in a buffered aqueous

solution (e.g., Phosphate-Buffered Saline, pH 7.4).

Rationale: This method measures the concentration of the compound in a saturated solution

at equilibrium, providing a thermodynamically stable solubility value, which is more relevant

for in vivo predictions than kinetic solubility.

Procedure:

Sample Preparation: Add an excess amount of the solid compound to a vial containing a

known volume of pH 7.4 PBS buffer.

Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for 24-

48 hours to ensure equilibrium is reached.

Separation: Centrifuge the suspension at high speed to pellet the excess solid. Carefully

collect the supernatant. For validation, filter the supernatant through a low-binding 0.22 µm

filter.

Quantification:

Prepare a series of standard solutions of the compound in a suitable organic solvent

(e.g., DMSO or Methanol) at known concentrations.

Analyze the standard solutions and the saturated aqueous sample by a validated

reverse-phase HPLC-UV method.[15][16] A C18 column is commonly used for

pyrimidine derivatives.[17]

Construct a calibration curve by plotting the peak area against the concentration of the

standards.

Determine the concentration of the compound in the sample by interpolating its peak

area on the calibration curve.

Lipophilicity (LogP/LogD) Determination
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LogP is a measure of a compound's differential solubility in a biphasic system of n-octanol and

water, representing a key indicator of its ability to cross biological membranes.

Detailed Protocol: Shake-Flask Method for LogD₇.₄

Objective: To measure the distribution coefficient at physiological pH (LogD₇.₄).

Rationale: For ionizable compounds, the distribution coefficient (LogD) at a specific pH is

more physiologically relevant than the partition coefficient (LogP), which applies only to the

neutral species.[10]

Procedure:

System Preparation: Pre-saturate n-octanol with pH 7.4 PBS buffer and vice-versa by

mixing and allowing the phases to separate.

Partitioning: Dissolve a known amount of the compound in the aqueous phase. Add an

equal volume of the pre-saturated n-octanol.

Equilibration: Shake the mixture vigorously for several hours to allow the compound to

partition between the two phases until equilibrium is reached.

Phase Separation: Centrifuge the mixture to ensure complete separation of the octanol

and aqueous layers.

Quantification: Carefully sample each phase and determine the concentration of the

compound in both the aqueous ([C]aq) and octanol ([C]oct) layers using HPLC-UV, as

described in the solubility protocol.

Calculation: Calculate LogD using the formula: LogD₇.₄ = log₁₀([C]oct / [C]aq).

Implications for Research and Drug Development
The physicochemical profile provides critical insights that guide the entire drug discovery and

development process.

Physicochemical Properties and Their Impact on Drug Discovery
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Physicochemical Properties

Drug Development Implications
6-(4-Chlorophenyl)-2-

cyclopropylpyrimidin-4-ol
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Caption: Relationship between physicochemical properties and their implications.

Absorption and Bioavailability: The predicted LogP of ~2.4-3.2 suggests that the compound

is sufficiently lipophilic to cross the intestinal membrane. However, its predicted low aqueous

solubility could be the rate-limiting factor for oral absorption. Formulation strategies such as

salt formation or amorphous solid dispersions may be required to enhance dissolution.

Target Interaction: The pyrimidinol moiety, with its hydrogen bond donor and acceptor

capabilities, along with the aromatic chlorophenyl group, can engage in key interactions

within a target protein's binding site. The compound's conformational rigidity, suggested by

only one rotatable bond, can reduce the entropic penalty upon binding, potentially leading to

higher affinity.
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Metabolic Stability: The presence of the cyclopropyl and chlorophenyl groups may influence

metabolic stability. These groups can be susceptible to oxidative metabolism by cytochrome

P450 enzymes. In vitro metabolic stability assays using liver microsomes would be a crucial

next step to evaluate this.

Conclusion
6-(4-Chlorophenyl)-2-cyclopropylpyrimidin-4-ol is a compound with a physicochemical

profile that presents both opportunities and challenges for drug development. Its predicted

lipophilicity and polar surface area are favorable for cell permeability, while its low aqueous

solubility requires careful consideration during formulation development. The methodologies

outlined in this guide provide a robust framework for the empirical determination and validation

of its key properties. A thorough understanding of this physicochemical foundation is essential

for any researcher aiming to unlock the full therapeutic potential of this promising pyrimidine

derivative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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